Cas no 438197-19-4 (2,3-Dichlorobenzohydrazide)

• Product Name: 2,3-Dichlorobenzohydrazide
• CAS No: 438197-19-4
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• MDL: MFCD02612553
• CID: 1022991
• PubChem ID: 3859779
• Update Time: 2025-05-24

2,3-Dichlorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorobenzohydrazide
• Benzoic acid, 2,3-dichloro-, hydrazide (9CI)
• 2,3-dichlorobenzenecarbohydrazide
• 2,3-Dichloro-benzoic acid hydrazide
• AC1MYOCP
• ALBB-002670
• CTK4I7759
• MolPort-000-887-299
• SureCN4384455
• 2,3-Dichlorobenzoic acid hydrazide
• STK428940
• 3583AE
• BBL016661
• MB02428
• A180
• ST50828815
• SCHEMBL4384455
• AKOS000162333
• 438197-19-4
• DTXSID90397471
• A913535
• CS-0151378
• C75178
• MFCD02612553
• DS-18647
• DA-05850

• MDL： MFCD02612553
• Inchi： 1S/C7H6Cl2N2O/c8-5-3-1-2-4(6(5)9)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： BXJDUQVJADYYCG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(NN)=O)Cl

Computed Properties

• Exact Mass: 203.98588
• Monoisotopic Mass: 203.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.455
• Refractive Index: 1.605
• PSA: 55.12

2,3-Dichlorobenzohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-Dichlorobenzohydrazide

2,3-Dichlorobenzohydrazide: A Comprehensive Overview

2,3-Dichlorobenzohydrazide, with the CAS number 438197-19-4, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of benzohydrazides, which are derivatives of benzene with a hydrazide group attached. The presence of two chlorine atoms at the 2 and 3 positions of the benzene ring imparts unique chemical properties to this compound, making it a valuable material in research and development.

The structure of 2,3-Dichlorobenzohydrazide consists of a benzene ring substituted with two chlorine atoms and a hydrazide group (-NHNH₂). This configuration not only enhances its stability but also enables it to participate in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

In terms of physical properties, 2,3-Dichlorobenzohydrazide is typically a crystalline solid with a melting point around 250°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various synthetic procedures. The compound is also known for its ability to form stable complexes with metal ions, a property that has been exploited in catalytic applications.

The synthesis of 2,3-Dichlorobenzohydrazide can be achieved through several methods. One common approach involves the reaction of 2,3-dichlorobenzoic acid with hydrazine in the presence of an acid catalyst. This method is efficient and yields high-quality product with good purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, reducing the environmental footprint associated with its production.

2,3-Dichlorobenzohydrazide has found applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various bioactive compounds, such as anti-inflammatory and anticancer agents. Its ability to form complexes with metal ions has also made it a valuable ligand in catalytic processes and sensor technologies.

In recent years, researchers have explored the use of 2,3-Dichlorobenzohydrazide in the development of novel materials for energy storage applications. For instance, studies have demonstrated its potential as an additive in lithium-ion batteries, where it enhances the performance and stability of electrode materials. These findings underscore its versatility and growing importance in modern material science.

The safety profile of 2,3-Dichlorobenzohydrazide is generally considered favorable under standard handling conditions. However, like all chemicals, proper precautions should be taken during storage and use to ensure compliance with safety regulations and guidelines.

In conclusion, 2,3-Dichlorobenzohydrazide, CAS No: 438197-19-4, is a versatile compound with a wide range of applications across various industries. Its unique chemical properties and potential for further innovation make it an important material for researchers and developers alike.